tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-ethylcarbamate

• IUPAC Name: tert-butyl N-(benzotriazol-1-ylmethyl)-N-ethylcarbamate
• InChI: InChI=1S/C14H20N4O2/c1-5-17(13(19)20-14(2,3)4)10-18-12-9-7-6-8-11(12)15-16-18/h6-9H,5,10H2,1-4H3
• InChI Key: FABFNFPTRRCKIW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CN1C2=CC=CC=C2N=N1)C(=O)OC(C)(C)C
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• CAS No.: 1131148-26-9

Description

The compound is a derivative of benzotriazole, which is a heterocyclic compound with the formula C6H4N3H. Benzotriazoles are versatile compounds that have been used in various fields such as light stabilizers, corrosion inhibitors, and pharmaceuticals.

Chemical Reactions Analysis

Again, without specific studies or papers on this compound, it’s challenging to provide an accurate chemical reactions analysis. Benzotriazoles are known to participate in various chemical reactions, particularly as ligands in coordination chemistry and as reagents in the formation of polymers.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, benzotriazole derivatives used as corrosion inhibitors work by forming a protective layer on the surface of metals.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the versatility of benzotriazole derivatives, there could be many possible avenues for exploration.